Phosphoric acid

• IUPAC Name: phosphoric acid
• InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Canonical SMILES: OP(=O)(O)O
• Molecular Formula: H3PO4, Array, H3O4P
• DSSTOX Substance ID: DTXSID5024263
• Molecular Weight: 97.995 g/mol
• Physical Description: Phosphoric acid appears as a clear colorless liquid or transparent crystalline solid. The pure solid melts at 42.35 °C and has a density of 1.834 g / cm3. Liquid is usually an 85% aqueous solution. Shipped as both a solid and liquid. Corrosive to metals and tissue. Used in making fertilizers and detergents and in food processing., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Clear, colourless, viscous liquid, Thick, colorless, odorless, crystalline solid. [Note: Often used in an aqueous solution.]; [NIOSH], Solid, HYGROSCOPIC COLOURLESS CRYSTALS., CLEAR COLOURLESS ODOURLESS LIQUID., Thick, colorless, odorless, crystalline solid., Thick, colorless, odorless, crystalline solid. [Note: Often used in an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 407 °C, 3.4 (Air = 1 at the boiling point of phosphoric acid), 158.00 °C. @ 760.00 mm Hg, 158 °C, 415 °F
• Solubility: Miscible (NIOSH, 2023), Soluble in water, alcohol; soluble in 8 volumes of 3:1 ether:alcohol mixture, Soluble in ethanol, 548 g/100 g water at 20 °C, 1000 mg/mL, Solubility in water: miscible, Solubility in water: very soluble, Miscible
• Density: 1.892 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.8741 (100% solution); 1.6850 (85% solution); 1.334 (50% solution), all at 25 °C /Phosphoric acid solutions/, Density at 25 °C: 75% 1.574; 80% 1.628; 85% 1.685, /Bulk density =/ 15.6 lb/gal. /Phosphoric acid, liquid or solution/, 1.9 g/cm³, Density (at 25 °C): 1.7 g/cm³, 1.87 (pure) 1.33 (50% solution), (77 °F): 1.87 (pure) 1.33 (50% solution)
• Vapor Density: Relative vapor density (air = 1): 3.4
• Vapor Pressure: 0.03 mmHg (NIOSH, 2023), 0.02 [mmHg], VP: Concentration in wt%, kPa (all at 20 °C): 0, 2.35; 5, 2.33; 10, 2.31; 20, 2.27; 30, 2.17; 50, 1.73; 75, 0.75; 85, 0.29; 100, 0.004, 0.0285 torr at 20 °C, Vapor pressure, Pa at 25 °C:, Vapor pressure, kPa at 20 °C: 0.29, 0.03 mmHg
• Mechanism of Action: Phosphate supplementation of the diet of rodents has been shown to lead to reduction in the incidence of dental caries and different phosphates have different powers in reducing the cariogenic potential of the carbohydrates in a diet. Phosphate supplements seem to exert their cariostatic effect on the tooth surface either directly during eating or by excretion in the saliva.
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• Color/Form: Unstable orthorhombic crystals or clear syrupy liquid, Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals., Colorless viscous liquid, Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• CAS No.: 7664-38-2, 14265-44-2
• Melting Point: 108 °F (NIOSH, 2023), 42.4 °C, Melting point: 75% -17.5 °C; 80% 4.6 °C; 85% 21 °C., Hygroscopic; Latent heat of fusion = 10.5 kJ/mol at the melting point; Heat capacity at constant pressure = 106.2 J/mole (25 °C)., White, monoclinic crystalline solid; MP; melts at 42.35 °C; the hemihydrate has a melting point of 29.25 °C /Pure, 100% phosphoric acid/, 41.00 to 44.00 °C. @ 760.00 mm Hg, 42 °C, 21.1 °C, 108 °F

Description

Phosphoric acid, also known as orthothis compound, is a mineral acid with the chemical formula H₃PO₄. It is a colorless, odorless, and non-volatile syrupy liquid when in an 85% aqueous solution. This compound is a significant industrial chemical, primarily used in the production of fertilizers, but also in various other applications such as food additives, dental cements, and rust removal .

Preparation Methods

Phosphoric acid is commonly produced by two main methods: the wet process and the thermal process .

Wet Process: This is the most common method of production. In this process, phosphate rock (Ca₃(PO₄)₂) is reacted with sulfuric acid (H₂SO₄) to produce this compound and calcium sulfate. This method is favored due to its lower energy consumption and cost-effectiveness.

Thermal Process: In this method, elemental phosphorus is combusted in air to produce phosphorus pentoxide (P₂O₅), which is then hydrated with water to produce this compound. This process, while less common, produces a purer product.

Chemical Reactions Analysis

Phosphoric acid undergoes various types of chemical reactions, including:

Acid-Base Reactions: this compound can donate three protons (H⁺), making it a triprotic acid.

Dehydration Reactions: When heated, this compound can undergo condensation reactions to form polyphosphoric acids, such as pyrothis compound (H₄P₂O₇) and metaphosphoric acids (HPO₃)ₙ.

Scientific Research Applications

Phosphoric acid has a wide range of applications in scientific research and industry:

Chemistry: It is used as a reagent in the preparation of various phosphorus-containing compounds and as a catalyst in organic synthesis.

Biology: This compound is used in the preparation of buffer solutions and as a dehydrating agent in various biochemical reactions.

Medicine: It is used in dental cements, orthodontic adhesives, and teeth whiteners.

Industry: This compound is a key ingredient in the production of fertilizers, detergents, and rust converters.

Mechanism of Action

Phosphoric acid acts primarily as a sequestering agent, binding divalent cations such as Fe²⁺, Cu²⁺, Ca²⁺, and Mg²⁺. This property makes it useful in various applications, including electrolyte replenishment and total parenteral nutrition therapy . In dentistry, it is used as an etching solution to clean and roughen the surfaces of teeth where dental appliances or fillings will be placed .

Comparison with Similar Compounds

Phosphoric acid can be compared with other phosphorus-containing acids such as phosphorous acid (H₃PO₃) and phosphonic acid (HPO(OH)₂):

Phosphorous Acid (H₃PO₃): This compound is less acidic than this compound and contains fewer oxygen atoms per phosphorus atom.

Phosphonic Acid (HPO(OH)₂): Phosphonic acid is more stable and is used in various industrial applications, including water treatment and as a chelating agent.

This compound is unique due to its triprotic nature, allowing it to form three different classes of salts, and its extensive use in both industrial and scientific applications.

Customer Q & A

Q1: How does phosphoric acid interact with dental enamel?

A1: this compound etching is a common procedure in dentistry to enhance bonding. Studies using scanning electron microscopy (SEM) demonstrate that this compound preferentially removes prism cores from enamel surfaces, creating microporosities that improve adhesion. [, , , , ]

Q2: Can this compound be used to prepare both buccal and palatal enamel surfaces for orthodontic bonding?

A2: Yes, research suggests that both 37% this compound and Er:YAG laser treatment can effectively prepare both buccal and palatal enamel surfaces for orthodontic bracket bonding. []

Q3: Is this compound effective in bonding to fluorosed teeth?

A4: Bonding to fluorosed enamel can be challenging. Studies suggest that pretreatment with Opalustre, containing hydrochloric acid and silicon carbide microparticles, might be more effective than this compound alone for bonding to fluorosed teeth. []

Q4: How does this compound interact with dentin after teeth bleaching?

A5: Bleaching with hydrogen peroxide can compromise resin bond strength to dentin. Research suggests that applying 10% ascorbic acid after bleaching and before this compound etching can significantly improve resin bond strength. []

Q5: Can this compound be used to modify sepiolite for fuel cell applications?

A6: Research shows that sulfonated sepiolite (S-Sep), prepared using this compound, can be incorporated into polybenzimidazole (PBI) membranes for high-temperature polymer electrolyte membrane fuel cells (HT-PEMFC). S-Sep enhances water uptake, this compound doping level, and proton conductivity in these membranes. []

Q6: What is the role of this compound in solid this compound catalysts used for ethylene hydration?

A7: In solid this compound catalysts, the amount of this compound and the properties of the carrier material significantly impact catalytic activity. Carriers with large pore volumes can accommodate more this compound, leading to higher activity. []

Q7: How does this compound contribute to the structure and properties of activated carbon fibers?

A8: this compound activation of carbon fibers leads to a graphite-like carbon structure. The presence of metathis compound or polyphosphates on the fiber surface enhances the adsorption of polar adsorbates, including silver ions. []

Q8: Can this compound be used to prepare activated carbon from cow dung?

A9: Research demonstrates that this compound activation can successfully produce activated carbon from cow dung. Optimization of this compound concentration, activation temperature and time, and dipping time is crucial for maximizing adsorption capacity. []

Q9: What role does this compound play in the dissolution of uranium dioxide?

A10: Strong this compound can dissolve uranium dioxide at high temperatures (200 °C), facilitating the polarographic determination of uranium (VI) in these samples. []

Q10: How do chiral phosphoric acids contribute to asymmetric transfer hydrogenation reactions?

A11: Chiral phosphoric acids act as efficient organocatalysts in asymmetric transfer hydrogenations (ATH) of C=N, C=O, and C=C bonds. They offer a metal-free alternative for the enantioselective reduction of various substrates, including α,β-unsaturated carbonyl compounds, imines, and heterocycles. []

Q11: How do structural modifications of organophosphorus epoxides influence their biological activity?

A12: Organophosphorus epoxides exhibit a range of biological activities depending on their structure. For example, diglycidyl ethers of methyl-, n-propyl-, and iso-butylphosphoric acids exhibit potent cytotoxic effects and can inhibit tumor growth. []

Q12: What is the impact of substituent effects on the resolution of ephedrine using cyclic phosphoric acids?

A13: Research indicates that the aromatic substituents on both ephedrine and cyclic this compound play a role in the resolution efficiency via diastereomeric salt formation. The aromatic substituent on the cyclic this compound has a more significant impact than that on ephedrine. []

Q13: What analytical techniques are used to characterize this compound partial esters?

A14: Characterizing this compound partial esters involves various methods like potentiometric titration, 31P-nuclear magnetic resonance (NMR), gel permeation chromatography, ion chromatography, and supercritical fluid chromatography. These techniques help determine the composition and purity of the esters. []

Q14: How can phosphogypsum, a by-product of this compound production, be valorized?

A15: Phosphogypsum can be incorporated into Supersulfated Cements (SSC) as a replacement for natural gypsum. This application not only utilizes a waste product but also contributes to the development of binders with lower CO2 emissions. []

Q15: How is this compound used in the recovery of rare earth elements?

A17: this compound plays a crucial role in leaching rare earth elements from phosphorite ores. Research focuses on optimizing the leaching process using mixed acid solutions to maximize rare earth recovery and minimize costs. []

Q16: What is the role of this compound in the production of monoammonium phosphate from LCD waste?

A18: Waste acid from LCD manufacturing contains valuable this compound. Vacuum evaporation and diffusion dialysis can be used to purify the this compound from the waste stream, which can then be used to synthesize monoammonium phosphate. []

Q17: Can this compound be used to quantify caffeine and other components in beverages?

A19: While UV-Vis spectrophotometry is typically used for caffeine quantification, potentiometric titration can be employed to determine the this compound content in various beverages. []